Cas no 59000-75-8 (3-Pyridinecarbonitrile, 2-(diethylamino)-4,6-bis(methylamino)-)
59000-75-8 structure
Product Name:3-Pyridinecarbonitrile, 2-(diethylamino)-4,6-bis(methylamino)-
CAS No:59000-75-8
MF:C12H19N5
MW:233.312761545181
CID:340216
PubChem ID:71443247
Update Time:2025-04-19
3-Pyridinecarbonitrile, 2-(diethylamino)-4,6-bis(methylamino)- Chemical and Physical Properties
Names and Identifiers
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- 3-Pyridinecarbonitrile, 2-(diethylamino)-4,6-bis(methylamino)-
- 2-(diethylamino)-4,6-bis(methylamino)pyridine-3-carbonitrile
- DTXSID10852077
- 59000-75-8
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- Inchi: 1S/C12H19N5/c1-5-17(6-2)12-9(8-13)10(14-3)7-11(15-4)16-12/h7H,5-6H2,1-4H3,(H2,14,15,16)
- InChI Key: LBHYGKQDEAHGQV-UHFFFAOYSA-N
- SMILES: N(CC)(CC)C1C(C#N)=C(C=C(NC)N=1)NC
Computed Properties
- Exact Mass: 233.16427
- Monoisotopic Mass: 233.16404563g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 17
- Rotatable Bond Count: 5
- Complexity: 267
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.6
- Topological Polar Surface Area: 64Ų
Experimental Properties
- PSA: 63.98
3-Pyridinecarbonitrile, 2-(diethylamino)-4,6-bis(methylamino)- Related Literature
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A. B. F. da Silva,K. Capelle Phys. Chem. Chem. Phys., 2009,11, 4564-4569
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Christopher J. Harrison,Kyle J. Berean,Enrico Della Gaspera,Jian Zhen Ou,Richard B. Kaner,Kourosh Kalantar-zadeh,Torben Daeneke Nanoscale, 2016,8, 16276-16283
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Xiaotong Feng,Lei Bian,Jie Ma,Lei Zhou,Xiayan Wang,Guangsheng Guo,Qiaosheng Pu Chem. Commun., 2019,55, 3963-3966
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J. Zagora,M. Voslař,L. Schreiberová,I. Schreiber Phys. Chem. Chem. Phys., 2002,4, 1284-1291
59000-75-8 (3-Pyridinecarbonitrile, 2-(diethylamino)-4,6-bis(methylamino)-) Related Products
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